![molecular formula C8H7N3O2 B2816445 2-Methoxypyrazolo[1,5-a]pyrimidine-6-carbaldehyde CAS No. 2090613-55-9](/img/structure/B2816445.png)
2-Methoxypyrazolo[1,5-a]pyrimidine-6-carbaldehyde
Overview
Description
“2-Methoxypyrazolo[1,5-a]pyrimidine-6-carbaldehyde” is a chemical compound with the CAS Number: 2090613-55-9 . It has a molecular weight of 177.16 and is typically stored at room temperature . The compound is usually in powder form .
Molecular Structure Analysis
The IUPAC name for this compound is 2-methoxypyrazolo[1,5-a]pyrimidine-6-carbaldehyde . Its InChI code is 1S/C8H7N3O2/c1-13-8-2-7-9-3-6(5-12)4-11(7)10-8/h2-5H,1H3 .Physical And Chemical Properties Analysis
“2-Methoxypyrazolo[1,5-a]pyrimidine-6-carbaldehyde” is a powder that is stored at room temperature .Scientific Research Applications
Synthesis and Tautomerism
Studies have explored the synthesis of compounds related to 2-Methoxypyrazolo[1,5-a]pyrimidine-6-carbaldehyde. For example, Ochi et al. (1976) synthesized 2-Hydroxypyrazolo[1,5-a]pyridine and explored its tautomerism and reactions with various chemicals. This included methylation to produce 2-methoxypyrazolo[1,5-a]pyridine (Ochi, Miyasaka, Kanada, & Arakawa, 1976).
Three-Component Synthesis
Fedorova et al. (2003) reported the three-component synthesis of 7-substituted 6-ethoxycarbonyl-5-methyl-4,7-dihydroazolo[1,5-a]pyrimidines, highlighting the chemical versatility and potential applications in developing new compounds (Fedorova, Zhidovinova, Rusinov, & Ovchinnikova, 2003).
Preparation of Functional Fluorophores
Castillo et al. (2018) developed a method for the regioselective synthesis of 3-formylpyrazolo[1,5-a]pyrimidines as key intermediates for creating functional fluorophores. This work is significant as it opens pathways for using these compounds in fluorescent probes and other applications (Castillo, Tigreros, & Portilla, 2018).
Synthesis of Pyrazolo-Derivatives
Jachak et al. (2006) explored the synthesis of pyrazolo[3,4‐d]pyrimidine and related derivatives, indicating the compound's utility in creating various heterocyclic structures, which are of interest in pharmaceutical and chemical research (Jachak, Avhale, Medhane, & Toche, 2006).
One-Pot Acid-Promoted Synthesis
Tseng et al. (2019) reported an efficient one-pot acid-promoted synthesis method for 6-aminopyrazolo[3,4-d]pyrimidines, demonstrating the potential for streamlined synthesis processes in research and industrial applications (Tseng, Tsai, Li, & Wong, 2019).
Safety and Hazards
The compound has been classified with the GHS07 pictogram and has the signal word "Warning" . Hazard statements include H302, H315, H319, and H335 . Precautionary statements include P261, P264, P270, P271, P280, P301+P312, P302+P352, P304+P340, P305+P351+P338, P312, P330, P332+P313, P337+P313, P362, P403+P233, P405, and P501 .
Future Directions
Pyrazolo[1,5-a]pyrimidines, including “2-Methoxypyrazolo[1,5-a]pyrimidine-6-carbaldehyde”, have significant potential in medicinal chemistry and material science due to their photophysical properties . They have been identified as strategic compounds for optical applications . Future research may focus on the development of new synthetic routes and applications for these compounds .
properties
IUPAC Name |
2-methoxypyrazolo[1,5-a]pyrimidine-6-carbaldehyde |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H7N3O2/c1-13-8-2-7-9-3-6(5-12)4-11(7)10-8/h2-5H,1H3 |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
WIXNTNHDMLAGDE-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=NN2C=C(C=NC2=C1)C=O |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H7N3O2 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
177.16 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
2-Methoxypyrazolo[1,5-a]pyrimidine-6-carbaldehyde | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![3-((5-((4-methylbenzyl)thio)-4-phenethyl-4H-1,2,4-triazol-3-yl)methyl)benzo[d]thiazol-2(3H)-one](/img/structure/B2816362.png)
![Ethyl 2-[[2-[1-(4-fluorophenyl)pyrazolo[3,4-d]pyrimidin-4-yl]sulfanylacetyl]amino]acetate](/img/structure/B2816363.png)
![N-(2-(4-oxothieno[2,3-d]pyrimidin-3(4H)-yl)ethyl)benzofuran-2-carboxamide](/img/structure/B2816364.png)
![4-(dimethylamino)-N'-(4,5-dimethylbenzo[d]thiazol-2-yl)benzohydrazide](/img/structure/B2816371.png)
![3-[(1-Methylsulfonyl-4,5-dihydroimidazol-2-yl)sulfanylmethyl]pyridine](/img/structure/B2816373.png)
![7-(4-fluorophenyl)-1,3-dimethyl-8-(2-methylphenyl)-1H-imidazo[2,1-f]purine-2,4(3H,8H)-dione](/img/structure/B2816374.png)
![(E)-4-(Dimethylamino)-N-[3-hydroxy-3-(trifluoromethyl)cyclopentyl]but-2-enamide](/img/structure/B2816376.png)
![7-Tert-butyl-2-(3,3-dimethyl-2-oxobutyl)-4-methylpurino[8,7-b][1,3]oxazole-1,3-dione](/img/structure/B2816377.png)
![1-(4-benzylpiperidin-1-yl)-2-((7-(4-ethoxyphenyl)-6,7-dihydro-5H-imidazo[2,1-c][1,2,4]triazol-3-yl)thio)ethanone](/img/structure/B2816383.png)